Cas no 1365271-44-8 (2-(3-Bromophenyl)-2-methylpropylamine Hydrochloride)

• Product Name: 2-(3-Bromophenyl)-2-methylpropylamine Hydrochloride
• CAS No: 1365271-44-8
• MF: C₁₀H₁₅BrClN
• MW: 264.589801073074
• CID: 3043127
• Update Time: 2025-10-28

2-(3-Bromophenyl)-2-methylpropylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)-2-methylpropylamine HCl
• 2-(3-Bromophenyl)-2-methylpropylamine Hydrochloride

• Inchi： 1S/C10H14BrN.ClH/c1-10(2,7-12)8-4-3-5-9(11)6-8;/h3-6H,7,12H2,1-2H3;1H
• InChI Key： NRBUIPMDQYGKEL-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Br)C=1)(C)(C)CN.Cl

2-(3-Bromophenyl)-2-methylpropylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-Bromophenyl)-2-methylpropylamine Hydrochloride

2-(3-Bromophenyl)-2-methylpropylamine Hydrochloride (CAS No. 1365271-44-8)

2-(3-Bromophenyl)-2-methylpropylamine Hydrochloride is a compound with the CAS registry number 1365271-44-8, which is widely recognized in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromophenyl group attached to a methylpropylamine moiety. The hydrochloride salt form of this compound is particularly significant due to its stability and solubility properties, making it a valuable intermediate in various chemical synthesis processes.

The synthesis of 2-(3-Bromophenyl)-2-methylpropylamine Hydrochloride typically involves a multi-step process that begins with the bromination of an aromatic ring. This is followed by alkylation or acylation reactions to introduce the methylpropylamine group. The final step involves the formation of the hydrochloride salt through acidification, ensuring optimal solubility and stability for subsequent applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain protein kinases, which are key targets in cancer therapy.

In addition to its pharmaceutical applications, 2-(3-Bromophenyl)-2-methylpropylamine Hydrochloride has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in the development of new semiconducting materials. A research team at Stanford University reported on its integration into polymer-based electronic devices, showcasing improved charge transport properties.

The environmental impact and safety profile of this compound are also subjects of recent investigations. Studies have shown that while it exhibits moderate toxicity in acute exposure scenarios, its chronic effects require further evaluation. Regulatory agencies are increasingly emphasizing the need for comprehensive risk assessments to ensure safe handling and disposal practices.

In conclusion, 2-(3-Bromophenyl)-2-methylpropylamine Hydrochloride (CAS No. 1365271-44-8) is a versatile compound with significant potential across multiple scientific disciplines. Its role as an intermediate in chemical synthesis, coupled with emerging applications in drug discovery and materials science, underscores its importance in contemporary research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an even greater role in advancing scientific and technological frontiers.